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Compound of Interest

4-Chloro-5-iodo-6-methoxy-2-
Compound Name:
methylpyrimidine

Cat. No.: B11838031

Get Quote

Part 1: Executive Summary & Immediate Action

Stop & Read: This compound is a mixed-halogenated heterocycle. Unlike standard organic

waste, the presence of both Chlorine and lodine on a pyrimidine ring dictates specific disposal
pathways to prevent the formation of toxic byproducts and damage to incineration
infrastructure.[1]

Chemical Profile
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Property Detail

Chemical Name 4-Chloro-5-iodo-6-methoxy-2-methylpyrimidine

Molecular Formula

Molecular Weight ~284.48 g/mol

Warning H315 (Skin Irrit.), H319 (Eye lIrrit.),
Hazards (GHS) H335 (Resp.[1][2] Irrit.) Potential Sensitizer due
to electrophilic C-CI/C-I bonds.

Electrophilic. Reacts with nucleophiles (amines,
thiols).[1] Light Sensitive. lodine bond (

Reactivit
Y ) may cleave under UV, releasing free iodine (

)-[1]

Waste Class Halogenated Organic. (High lodine Content).

Part 2: Critical Disposal Logic (The "Why")
The lodine Factor

Standard chlorinated waste streams often go to cement kilns or standard incinerators.
However, iodinated compounds pose a unique challenge.[1]

e Corrosion: Elemental iodine (

) formed during combustion is highly corrosive to incinerator scrubbers.

» Visual Emissions: Incomplete combustion results in distinct purple plumes, often triggering
regulatory violations for the disposal facility.[1]

o Cost Implication: Mixing this compound with non-halogenated solvents increases the volume
of "High-Halogen" waste, significantly raising disposal costs (often 5-10x higher per liter).[1]

Stability & Pre-Treatment
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The C-Cl and C-I bonds activate the pyrimidine ring. In a waste container, if mixed with strong
nucleophiles (e.g., waste amines like piperidine or morpholine), an exothermic substitution
reaction can occur, pressurizing the drum.[1] Always segregate from waste amines.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Silica Gel)

Use this for: Expired solids, spill cleanup residues, or silica gel from flash columns.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use
metal containers (corrosion risk from hydrolysis).[1]

o Labeling: Apply a yellow "Hazardous Waste" label.[1]
o Primary Constituent: "Halogenated Heterocyclic Solid"
o Hazard Checkbox: Toxic, Irritant.[1]
o Specific Note: Write "CONTAINS IODINE" clearly.

e Segregation: Double-bag the solid in 4-mil polyethylene bags before placing it in the drum.
This prevents dust generation which is a potent respiratory irritant.[1]

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Use this for: Filtrates from recrystallization or reaction solvents.
e pH Check: Ensure the waste solution is Neutral (pH 6-8).
o If Acidic: Neutralize carefully with Sodium Bicarbonate (

).[1] Acidic conditions promote hydrolysis of the methoxy group.[1]

o If Basic: Neutralize with dilute HCI or Citric Acid.[1]

e Solvent Segregation (The "Golden Rule"):
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o DO NOT pour into the "General Organic” or "Non-Halogenated" carboy.[1]

o MUST go into the "Halogenated Waste" carboy (Red tag/stripe usually).

e Quenching (If Reactive Residues Present):

o If the waste stream contains unreacted nucleophiles, stir with dilute acid/water for 30
minutes before bottling to ensure the reaction is complete.[1]

Part 4: Visualization of Workflows
Diagram 1: Waste Stream Decision Matrix

This logic gate ensures the material ends up in the correct regulatory stream, minimizing cost
and safety risks.[1]
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4-Chloro-5-iodo-6-methoxy-2-methylpyrimidine
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(Standard Stream)

N\
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(EtOAc, Hexane, MeOH)
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Action: Halogenated Carboy

(Must downgrade Non-Halo to Halo)

Click to download full resolution via product page

Caption: Decision matrix for segregating 4-Chloro-5-iodo-6-methoxy-2-methylpyrimidine

waste. Note that even non-halogenated solvents become "Halogenated Waste" once this

compound is dissolved in them.[1]

Diagram 2: The Cradle-to-Grave Lifecycle

Understanding the downstream path validates why we label "Contains lodine."
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Caption: Lifecycle flow. The lodine content necessitates high-temperature incineration with
caustic scrubbing to neutralize HI and

vapors.[1]

Part 5: Emergency Response (Spills)

Scenario: You drop a 5g vial of the solid powder on the floor.
o Evacuate & Ventilate: The dust is a respiratory irritant.[1] Clear the immediate area.[1][3]

o PPE: Don Nitrile gloves (double layer recommended), safety goggles, and an N95 mask (or
half-face respirator with P100 filters if available).[1]

e Dry Clean-Up (Preferred):
o Do not wet the powder (avoids spreading it or creating a slippery sludge).
o Cover with a spill pad or paper towels to minimize air currents.[1]
o Scoop carefully into a plastic bag.[1]
o Wet Wipe:
o Once the bulk solid is removed, wipe the surface with a soap/water solution.[1]

o Detection: lodine-containing compounds often leave a faint yellow/brown stain. Clean until
the stain is gone.[1]
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o Disposal: Place all cleanup materials (gloves, paper towels, scoop) into the Solid Hazardous
Waste bin.

Part 6: Regulatory Coding (US EPA/RCRA Context)

While this specific intermediate is likely not "Listed” (P or U list), it exhibits characteristics that
dictate its coding:

Code Description Applicability
_ Only if in flammable solvent

D001 Ignitable

(e.g., EtOAC).[1]

If dissolved in
F002 Spent Halogenated Solvents

DCM/Chloroform.[1]

If pure solid, it may technically

be "Non-RCRA," but Best
Non-Regulated Solid Waste Practice dictates managing as

Hazardous Chemical Waste

due to toxicity/irritation.[1]

Note: Always consult your local EHS officer.[1] In Europe, use EWC Code 07 05 13 (solid
wastes containing dangerous substances).*[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]

e 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
¢ 3. homesciencetools.com [homesciencetools.com]

e 4. my.alfred.edu [my.alfred.edu]

¢ To cite this document: BenchChem. [Operational Disposal Guide: 4-Chloro-5-iodo-6-
methoxy-2-methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11838031/docs#operational-disposal-guide-4-chloro-
5-iodo-6-methoxy-2-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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